Cas no 903570-19-4 (Methyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate
• CAS No: 903570-19-4
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 4823313
• Update Time: 2025-06-29

Methyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate
• 5-(tert-Butoxycarbonylamino)-1H-pyrrole-2-carboxylic acid methyl ester

• Inchi： 1S/C11H16N2O4/c1-11(2,3)17-10(15)13-8-6-5-7(12-8)9(14)16-4/h5-6,12H,1-4H3,(H,13,15)
• InChI Key： VFZSITZUGSWZQZ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=O)OC)N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 298
• XLogP3: 1.8
• Topological Polar Surface Area: 80.4

Additional information on Methyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate

Methyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate: A Comprehensive Overview

Methyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate, with CAS No. 903570-19-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrrole ring substituted with a tert-butoxycarbonyl (Boc) group and a methyl ester moiety. The tert-butoxycarbonyl group is a well-known protecting group in peptide synthesis, and its presence in this compound highlights its potential role in various synthetic applications.

The pyrrole ring, a five-membered aromatic heterocycle, is a fundamental structure in many natural products and bioactive molecules. In this compound, the pyrrole ring is further functionalized at the 5-position with an amino group protected by the Boc group and at the 2-position with a methyl ester. This combination of functional groups makes Methyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate a versatile building block for constructing more complex molecules.

Recent studies have explored the use of this compound in the synthesis of bioactive compounds, particularly in the development of peptide-based drugs. The Boc group's stability under mild conditions allows for precise control during peptide coupling reactions, making this compound an invaluable intermediate in medicinal chemistry. Additionally, its methyl ester functionality can be readily modified to introduce other functional groups, enhancing its versatility in synthetic routes.

One of the most notable applications of Methyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate is in the construction of macrocyclic compounds. By leveraging its amino and ester functionalities, researchers have successfully synthesized macrocycles with potential applications in drug delivery systems and enzyme inhibition studies. These advancements underscore the importance of this compound in modern organic synthesis.

Furthermore, the compound's role as an intermediate in the synthesis of pyrrolyl-containing antibiotics has been extensively studied. Its ability to undergo various cross-coupling reactions has enabled the creation of novel antibiotic candidates with improved potency and selectivity against pathogenic microorganisms.

In terms of physical properties, Methyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate exhibits a melting point of approximately 140°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under standard storage conditions makes it suitable for long-term use in laboratory settings.

The synthesis of this compound typically involves multi-step processes starting from pyrrole derivatives. Key steps include the introduction of the Boc group via standard protection protocols and subsequent esterification to introduce the methyl group at the 2-position. These steps are well-documented in organic chemistry literature and can be optimized to achieve high yields and purity levels.

Recent advancements in asymmetric synthesis have also extended to this compound, enabling the preparation of enantiomerically enriched derivatives. Such enantiopure materials are crucial for studying stereochemical effects on biological activity, paving the way for potential applications in chiral drug design.

In conclusion, Methyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate stands as a pivotal molecule in contemporary organic chemistry research. Its unique combination of functional groups and compatibility with various synthetic methodologies positions it as an essential tool for constructing bioactive compounds and exploring new chemical space.